Cas no 1346555-48-3 (Benzene, 1-bromo-2-chloro-4-(methylsulfonyl)-)

• Product Name: Benzene, 1-bromo-2-chloro-4-(methylsulfonyl)-
• CAS No: 1346555-48-3
• MF: C₇H₆BrClO₂S
• MW: 269.543339252472
• CID: 5907748
• PubChem ID: 67997533
• Update Time: 2026-03-11

Benzene, 1-bromo-2-chloro-4-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-2-chloro-4-(methylsulfonyl)-
• 1-bromo-2-chloro-4-(methylsulfonyl)benzene
• 1-bromo-2-chloro-4-methanesulfonylbenzene
• 1-bromo-2-chloro-4-methylsulfonylbenzene
• 1-bromo-2-chloro-4-methylsulfonyl-benzene
• SCHEMBL9988774
• 1346555-48-3
• EN300-760918
• starbld0005139
• INMLAVGATCGFCN-UHFFFAOYSA-N

• Inchi： 1S/C7H6BrClO2S/c1-12(10,11)5-2-3-6(8)7(9)4-5/h2-4H,1H3
• InChI Key： INMLAVGATCGFCN-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=C(S(C)(=O)=O)C=C1Cl

Computed Properties

• Exact Mass: 267.89604g/mol
• Monoisotopic Mass: 267.89604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.691±0.06 g/cm3(Predicted)
• Boiling Point: 392.4±42.0 °C(Predicted)

Additional information on Benzene, 1-bromo-2-chloro-4-(methylsulfonyl)-

Benzene, 1-bromo-2-chloro-4-(methylsulfonyl)- (CAS No. 1346555-48-3): A Comprehensive Overview of Its Chemical Properties and Emerging Applications

Benzene, 1-bromo-2-chloro-4-(methylsulfonyl)-, identified by its CAS number 1346555-48-3, is a versatile organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its bromo, chloro, and methylsulfonyl substituents, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various applications in medicinal chemistry.

The molecular structure of Benzene, 1-bromo-2-chloro-4-(methylsulfonyl)- consists of a benzene ring substituted with a bromine atom at the 1-position, a chlorine atom at the 2-position, and a methylsulfonyl group at the 4-position. This arrangement imparts distinct reactivity and functionality to the molecule, enabling its use in a wide range of chemical transformations. The presence of both bromo and chloro groups makes it an attractive substrate for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex organic molecules.

In recent years, Benzene, 1-bromo-2-chloro-4-(methylsulfonyl)- has been explored as a key intermediate in the synthesis of pharmacologically active compounds. Its structural features allow for further functionalization, making it a valuable building block for drug discovery efforts. For instance, researchers have utilized this compound to develop novel heterocyclic derivatives with potential therapeutic applications. The methylsulfonyl group, in particular, is known to enhance the metabolic stability and bioavailability of drug candidates, making it a desirable feature in medicinal chemistry.

One of the most compelling aspects of Benzene, 1-bromo-2-chloro-4-(methylsulfonyl)- is its role in the synthesis of bioactive molecules. Recent studies have demonstrated its utility in the preparation of small-molecule inhibitors targeting various biological pathways. For example, derivatives of this compound have been investigated for their potential antitumor properties. The bromo and chloro substituents facilitate further modifications through palladium-catalyzed reactions, allowing chemists to tailor the structure for specific biological activities. This flexibility has made it a cornerstone in the development of new therapeutic agents.

The chemical reactivity of Benzene, 1-bromo-2-chloro-4-(methylsulfonyl)- also makes it a valuable tool in materials science. Researchers have explored its use in the synthesis of advanced materials with unique properties. For instance, its incorporation into polymers can enhance thermal stability and mechanical strength. Additionally, its ability to participate in π-stacking interactions has led to its application in the design of liquid crystals and organic semiconductors. These applications highlight the broad utility of this compound beyond traditional pharmaceuticals.

The synthesis of Benzene, 1-bromo-2-chloro-4-(methylsulfonyl)- typically involves multi-step organic transformations starting from commercially available precursors. The bromination and chlorination steps are critical and require precise control to achieve high yields and selectivity. Advanced synthetic methodologies, such as transition metal catalysis and flow chemistry, have been employed to optimize these processes. These advancements not only improve efficiency but also reduce waste, aligning with the principles of green chemistry.

In conclusion, Benzene, 1-bromo-2-chloro-4-(methylsulfonyl)- (CAS No. 1346555-48-3) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features enable diverse chemical modifications, making it an indispensable tool for synthetic chemists. As research continues to uncover new methodologies and applications, this compound is poised to play an even greater role in advancing scientific discovery.